(2S)-2-amino-3-(ethylsulfanyl)propan-1-ol
Overview
Description
(2S)-2-amino-3-(ethylsulfanyl)propan-1-ol, also known as 2-AEP, is an organosulfur compound found in a variety of organisms. It is a secondary amine and has a molecular weight of 160.24 g/mol. 2-AEP is known to have a wide range of biochemical and physiological effects and has been studied extensively in laboratory experiments.
Scientific Research Applications
(2S)-2-amino-3-(ethylsulfanyl)propan-1-ol has been used in a variety of scientific research applications, including studies of its biochemical and physiological effects. It has also been used in studies of enzyme inhibition, protein-protein interactions, and drug-target interactions. In addition, (2S)-2-amino-3-(ethylsulfanyl)propan-1-ol has been used in studies of its anti-inflammatory, anti-microbial, and anti-cancer properties.
Mechanism of Action
The mechanism of action of (2S)-2-amino-3-(ethylsulfanyl)propan-1-ol is not fully understood. However, it is believed that (2S)-2-amino-3-(ethylsulfanyl)propan-1-ol binds to and inhibits the activity of enzymes involved in signal transduction pathways. In addition, (2S)-2-amino-3-(ethylsulfanyl)propan-1-ol is believed to interact with protein-protein interactions, and to modulate the activity of drug-target interactions.
Biochemical and Physiological Effects
(2S)-2-amino-3-(ethylsulfanyl)propan-1-ol has been found to have a variety of biochemical and physiological effects. In laboratory experiments, it has been found to have anti-inflammatory, anti-microbial, and anti-cancer properties. It has also been found to have anti-oxidant, anti-apoptotic, and anti-proliferative effects. In addition, (2S)-2-amino-3-(ethylsulfanyl)propan-1-ol has been found to have neuroprotective and cardioprotective effects.
Advantages and Limitations for Lab Experiments
The use of (2S)-2-amino-3-(ethylsulfanyl)propan-1-ol in laboratory experiments has a number of advantages. It is relatively inexpensive and easy to synthesize, and has a wide range of biochemical and physiological effects. In addition, (2S)-2-amino-3-(ethylsulfanyl)propan-1-ol is relatively stable and can be stored for extended periods of time. However, there are also some limitations to the use of (2S)-2-amino-3-(ethylsulfanyl)propan-1-ol in laboratory experiments. For example, its mechanism of action is not fully understood and it is not always possible to predict its effects in different experimental systems.
Future Directions
There are a number of potential future directions for the study of (2S)-2-amino-3-(ethylsulfanyl)propan-1-ol. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. In addition, further research into its potential interactions with other compounds and its potential toxicological effects would be beneficial. Finally, further research into its potential uses in drug development and drug delivery systems would be beneficial.
Synthesis Methods
(2S)-2-amino-3-(ethylsulfanyl)propan-1-ol can be synthesized via a two-step procedure. The first step involves the reaction of ethyl mercaptan with 1-bromopropane in the presence of a base such as sodium hydroxide. This reaction produces a mixture of 1-ethoxypropane and 2-ethoxypropane. The second step involves the reaction of the 1-ethoxypropane and 2-ethoxypropane with ammonia in the presence of a base such as sodium hydroxide. This reaction produces (2S)-2-amino-3-(ethylsulfanyl)propan-1-ol and 1-amino-2-ethylsulfanylpropan-1-ol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-2-amino-3-(ethylsulfanyl)propan-1-ol involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Ethyl mercaptan", "Acrolein", "Hydrogen cyanide", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Ammonium chloride" ], "Reaction": [ "Step 1: Ethyl mercaptan is reacted with acrolein in the presence of hydrogen cyanide to form (2S)-2-amino-3-(ethylsulfanyl)propanal.", "Step 2: The aldehyde is reduced to the corresponding alcohol using sodium borohydride.", "Step 3: The resulting alcohol is treated with hydrochloric acid to form the hydrochloride salt of the compound.", "Step 4: The hydrochloride salt is then neutralized with sodium hydroxide to obtain the free base.", "Step 5: The free base is dissolved in ethanol and treated with ammonium chloride to form the hydrochloride salt of the target compound, (2S)-2-amino-3-(ethylsulfanyl)propan-1-ol." ] } | |
CAS RN |
1314998-92-9 |
Product Name |
(2S)-2-amino-3-(ethylsulfanyl)propan-1-ol |
Molecular Formula |
C5H13NOS |
Molecular Weight |
135.2 |
Purity |
95 |
Origin of Product |
United States |
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